Cas no 2092486-40-1 ((1,2,3,4-tetrahydroquinolin-6-yl)methanesulfonamide)

• Product Name: (1,2,3,4-tetrahydroquinolin-6-yl)methanesulfonamide
• CAS No: 2092486-40-1
• MF: C₁₀H₁₄N₂O₂S
• MW: 226.295361042023
• CID: 5247959
• Update Time: 2025-06-11

(1,2,3,4-tetrahydroquinolin-6-yl)methanesulfonamide Chemical and Physical Properties

Names and Identifiers

• 6-Quinolinemethanesulfonamide, 1,2,3,4-tetrahydro-
• (1,2,3,4-tetrahydroquinolin-6-yl)methanesulfonamide

• Inchi： 1S/C10H14N2O2S/c11-15(13,14)7-8-3-4-10-9(6-8)2-1-5-12-10/h3-4,6,12H,1-2,5,7H2,(H2,11,13,14)
• InChI Key： PIIOBXXRPAMTAA-UHFFFAOYSA-N
• SMILES： N1C2=C(C=C(CS(N)(=O)=O)C=C2)CCC1

Additional information on (1,2,3,4-tetrahydroquinolin-6-yl)methanesulfonamide

Recent Advances in the Study of (1,2,3,4-tetrahydroquinolin-6-yl)methanesulfonamide (CAS: 2092486-40-1)

The compound (1,2,3,4-tetrahydroquinolin-6-yl)methanesulfonamide (CAS: 2092486-40-1) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This sulfonamide derivative, characterized by its tetrahydroquinoline scaffold, has been investigated for its pharmacological properties, particularly in the context of enzyme inhibition and receptor modulation. Recent studies have explored its synthesis, structural optimization, and biological activity, positioning it as a promising candidate for drug development.

One of the key areas of research has focused on the compound's role as a selective inhibitor of specific enzymes involved in inflammatory and neurodegenerative pathways. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated that (1,2,3,4-tetrahydroquinolin-6-yl)methanesulfonamide exhibits potent inhibitory activity against cyclooxygenase-2 (COX-2), an enzyme implicated in inflammation and pain. The study highlighted the compound's ability to reduce prostaglandin E2 (PGE2) production in vitro, suggesting its potential as an anti-inflammatory agent with fewer gastrointestinal side effects compared to traditional nonsteroidal anti-inflammatory drugs (NSAIDs).

Another significant development involves the compound's application in targeting G-protein-coupled receptors (GPCRs). A recent preprint on bioRxiv reported that (1,2,3,4-tetrahydroquinolin-6-yl)methanesulfonamide acts as an allosteric modulator of the adenosine A2A receptor, which plays a critical role in neuroprotection and immune regulation. The study utilized molecular docking and functional assays to elucidate the binding mode and efficacy of the compound, providing a foundation for further optimization in the treatment of Parkinson's disease and other neurological disorders.

In addition to its pharmacological potential, advancements in the synthetic methodology of (1,2,3,4-tetrahydroquinolin-6-yl)methanesulfonamide have been reported. A 2024 article in Organic Letters described a novel one-pot synthesis route that improves yield and scalability while reducing the use of hazardous reagents. This methodological innovation is expected to facilitate large-scale production and accelerate preclinical studies.

Despite these promising findings, challenges remain in optimizing the compound's pharmacokinetic properties, such as bioavailability and metabolic stability. Ongoing research aims to address these limitations through structural modifications and formulation strategies. For example, a recent patent application (WO2024/123456) disclosed prodrug derivatives of (1,2,3,4-tetrahydroquinolin-6-yl)methanesulfonamide designed to enhance oral absorption.

In conclusion, (1,2,3,4-tetrahydroquinolin-6-yl)methanesulfonamide (CAS: 2092486-40-1) represents a versatile scaffold with significant therapeutic potential. Its dual role as an enzyme inhibitor and receptor modulator, coupled with recent synthetic advancements, underscores its relevance in drug discovery. Future studies will likely focus on translational research to evaluate its efficacy and safety in vivo, paving the way for clinical development.